(R)-1-(Pyridin-2-yl)propan-1-amine dihydrochloride
Overview
Description
(R)-1-(Pyridin-2-yl)propan-1-amine dihydrochloride, also known as R-PAD, is a chiral amine compound that has been used in various scientific research applications. It is a versatile compound that can be used in a variety of different experiments, and is known for its high solubility in water and its low toxicity. R-PAD is a useful tool for scientists and researchers in the fields of biochemistry, physiology, and pharmacology, and is used in a wide range of laboratory experiments.
Scientific Research Applications
Complexation and Ligand Behavior
(R)-1-(Pyridin-2-yl)propan-1-amine dihydrochloride has been studied for its potential in complexation reactions. For example, a study investigated its reaction with 2-pyridinecarbaldehyde, exploring its use as a ligand in the formation of a tetradentate ligand with cadmium(II) ions. This complex was characterized using spectroscopic methods, demonstrating the potential of this compound in coordination chemistry and ligand design (Hakimi et al., 2013).
Catalysis and Polymerization
Research has also explored the application of derivatives of this compound in catalysis. For instance, polypyrrole-functionalized ruthenium carbene catalysts containing a related ligand were developed for olefin epoxidation, highlighting the versatility of this compound and its derivatives in catalytic processes (Dakkach et al., 2014).
Structural and Quantum Chemical Analysis
The compound has been the subject of quantum chemical analysis to understand its structural dynamics. Studies have shown that it exhibits dynamic tautomerism and divalent N(I) character, providing insights into its electron distribution and chemical properties (Bhatia et al., 2013).
Properties
IUPAC Name |
(1R)-1-pyridin-2-ylpropan-1-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2.2ClH/c1-2-7(9)8-5-3-4-6-10-8;;/h3-7H,2,9H2,1H3;2*1H/t7-;;/m1../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORURRAVEPLPSIJ-XCUBXKJBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=N1)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C1=CC=CC=N1)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1263198-96-4 |
Source
|
| Record name | (1R)-1-(pyridin-2-yl)propan-1-amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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